3,3'-bis{1-(isopropylsulfanyl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine}

• Molecular Formula: C26H36N2S2
• Molecular Weight: 440.7 g/mol
• IUPAC Name: 1-propan-2-ylsulfanyl-3-(1-propan-2-ylsulfanyl-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridin-3-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine
• InChI: InChI=1S/C26H36N2S2/c1-17(2)29-25-21-13-9-5-7-11-19(21)15-23(27-25)24-16-20-12-8-6-10-14-22(20)26(28-24)30-18(3)4/h15-18H,5-14H2,1-4H3
• InChI Key: VTEFUNIRFGFUGB-UHFFFAOYSA-N
• SMILES: CC(C)SC1=C2CCCCCC2=CC(=N1)C3=NC(=C4CCCCCC4=C3)SC(C)C

Description

‘3,3'-bis{1-(isopropylsulfanyl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine}' is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a bicyclic derivative of pyridine, which possesses unique properties that make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of ‘3,3'-bis{1-(isopropylsulfanyl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine}' is not fully understood. However, it is believed to function by inhibiting specific enzymes or receptors that are involved in the progression of various diseases. The compound has been shown to have a high affinity for certain targets, which allows it to exert its therapeutic effects.
Biochemical and Physiological Effects:
‘3,3'-bis{1-(isopropylsulfanyl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine}' has various biochemical and physiological effects. The compound has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties. It also exhibits neuroprotective effects and has been found to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The use of ‘3,3'-bis{1-(isopropylsulfanyl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine}' in lab experiments has several advantages. The compound is readily available and can be synthesized in large quantities. It is also relatively stable and can be stored for extended periods. However, the compound has some limitations, including its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the use of ‘3,3'-bis{1-(isopropylsulfanyl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine}' in scientific research. One potential area of investigation is the development of new therapeutic agents based on the compound's structure. Another direction is the study of the compound's mechanism of action, which could provide insights into its therapeutic potential. Additionally, the compound's use in imaging techniques, such as positron emission tomography (PET) and magnetic resonance imaging (MRI), is an area of active research.
Conclusion:
In conclusion, ‘3,3'-bis{1-(isopropylsulfanyl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine}' is a promising compound that has various applications in scientific research. Its unique properties make it suitable for use in drug discovery and other fields. Further research is needed to fully understand the compound's mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of ‘3,3'-bis{1-(isopropylsulfanyl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine}' involves the reaction of 1-(isopropylsulfanyl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine with an appropriate reagent. The reaction proceeds under controlled conditions to yield the desired product. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

‘3,3'-bis{1-(isopropylsulfanyl)-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridine}' has various applications in scientific research. One of the primary uses of this compound is in the field of drug discovery. It has been found to possess potential therapeutic properties against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has shown promising results in preclinical studies and is currently being investigated for its efficacy in clinical trials.